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Compound of Interest

Compound Name: Isopropyl salicylate

Cat. No.: B150150

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl salicylate is an ester formed from the condensation of salicylic acid and isopropyl
alcohol.[1][2] It is a versatile fragrance ingredient valued for its unique aromatic profile, which is
described as sweet, herbal, green, fruity, and floral.[3][4][5] This document provides detailed
application notes and protocols for the use of isopropyl salicylate in fragrance formulations,
intended for researchers, scientists, and professionals in drug development who may be
exploring its potential in various scented products. Isopropyl salicylate is utilized for its green,
clover-like scent in perfumes and other scented cosmetic products such as lotions and creams.

[1]

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of isopropyl salicylate is
crucial for its effective application in fragrance formulations.
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Property Value Reference
CAS Number 607-85-2 [3]
Molecular Formula C10H1203 [3]
Molecular Weight 180.2 g/mol [3]
Appearance Colorless clear liquid [2][6]
) Sweet, Herbal, Green, Fruity,
Odor Profile ) ) [31141[5]
Floral, Vegetal, Spinach, Limey

- _ 237.00 to 238.00 °C @ 760.00

Boiling Point [61[7]

mm Hg

Vapor Pressure

0.0328 hPa @ 20°C; 0.0521
hPa @ 25°C

[3]

Flash Point 205.00 °F (96.11 °C) TCC [6][7]
Soluble in alcohol and oils;

Solubility Sparingly soluble in water 216171181
(209.1 mg/L @ 25 °C est.)

logP (o/w) 3.386 (est) [6]

Olfactory Profile and Application in Fragrance

Formulation

Isopropyl salicylate possesses a complex and multifaceted odor profile, making it a valuable
component in various fragrance types. Its primary characteristics are green, herbal, and sweet,
with floral and fruity undertones.[3] This profile allows it to be used as a modifier and blender in
floral, green, and chypre compositions. It can impart a natural, fresh, and slightly medicinal
character to a fragrance.

Key Olfactory Notes:

o Top Notes: Green, Limey[4][5]

» Heart Notes: Floral, Herbal, Clover[1][4][5][7]
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o Base Notes: Sweet, Balsamic undertones[3][9]

Experimental Protocols

Protocol 1: Preparation of a Simple Floral-Green
Fragrance Accord

Objective: To create a basic floral-green fragrance accord demonstrating the blending
properties of isopropyl salicylate.

Materials:

Isopropyl salicylate

e Phenethyl alcohol (rose, floral)

e Linalool (floral, citrus)

o Hexyl cinnamal (floral, jasmine)

o Galbanum essential oil (green, bitter)

o Ethanol (perfumer's grade)

o Glass beakers

» Pipettes or digital micropipettes

Vials for storage
Procedure:
o Prepare stock solutions of each ingredient in ethanol at a concentration of 10% (w/w).

 In a clean glass beaker, combine the stock solutions in the following proportions (parts by
weight):

o Phenethyl alcohol: 40 parts
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[e]

Linalool: 20 parts

o

Hexyl cinnamal: 15 parts

[¢]

Isopropyl salicylate: 15 parts

[¢]

Galbanum essential oil: 10 parts

o Mix the blend thoroughly by gentle swirling.

o Transfer the accord to a labeled glass vial and allow it to mature for at least 48 hours before
evaluation.

o For evaluation, dip a fragrance strip into the accord and allow the alcohol to evaporate for a
few seconds before smelling.

Protocol 2: Stability Testing of a Fragrance Formulation
Containing Isopropyl Salicylate

Objective: To assess the stability of a fragrance formulation containing isopropyl salicylate
under accelerated aging conditions.

Materials:

e Fragrance formulation containing isopropyl salicylate

o Control fragrance formulation (without isopropyl salicylate)

e Oven capable of maintaining a constant temperature of 45°C

e pH meter

e Viscometer

o Gas Chromatography-Mass Spectrometry (GC-MS) equipment
o Sealed, airtight containers

Procedure:
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e Place aliquots of both the test and control fragrance formulations into separate, sealed,
airtight containers.

o Store one set of samples at room temperature (25°C) and another set in the oven at 45°C.
[10]

» At specified time intervals (e.g., 0, 1, 2, 4, and 8 weeks), remove a sample from each
storage condition.

o Allow the samples to equilibrate to room temperature.

o Evaluate the following parameters for each sample:[10]
o Organoleptic properties: Color, odor, and general appearance.
o Physicochemical properties: pH and viscosity.

o Chemical stability: Analyze the concentration of isopropyl salicylate and other key
fragrance components using GC-MS to detect any degradation.

o Compare the results of the samples stored at 45°C to those stored at room temperature to
assess the impact of accelerated aging.

Signaling Pathway and Experimental Workflow
Diagrams

Click to download full resolution via product page

Caption: Olfactory signaling pathway of an odorant molecule.
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Caption: Experimental workflow for fragrance evaluation.

Safety and Regulatory Information

Isopropyl salicylate is generally considered safe for use in cosmetic products when handled
properly.[1] However, as with all fragrance ingredients, it is important to adhere to
recommended usage levels and to conduct appropriate safety assessments for the final
product. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that salicylic acid
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and its salicylate ingredients are safe in cosmetics in the present practices of use and
concentration when formulated to be non-irritating and non-sensitizing.[11] It is also noted that
some salicylates, like methyl salicylate, can be toxic if ingested in high concentrations.[12]
While isopropyl salicylate is distinct from methyl salicylate, care should always be taken when
handling concentrated fragrance materials. It is important to note that isopropylbenzyl salicylate
is listed as a UV absorber, which protects cosmetic products from damage by UV light.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150150#application-of-isopropyl-salicylate-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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